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Compound of Interest

Compound Name: Ethyl benzenesulfonate

Cat. No.: B028296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for ethyl
benzenesulfonate (CAS No. 515-46-8), a compound of interest in organic synthesis and as a

potential genotoxic impurity in drug substances. This document details the expected spectral

characteristics in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS), along with standardized experimental protocols for data acquisition.

Spectral Data Summary
The following tables summarize the key quantitative spectral data for ethyl benzenesulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.90 Multiplet 2H
Aromatic (ortho-

protons)

~7.79 - 7.43 Multiplet 3H
Aromatic (meta- and

para-protons)

~4.12 Quartet 2H -O-CH₂-

~1.29 Triplet 3H -CH₃

Solvent: CDCl₃, Reference: TMS at 0 ppm.

¹³C NMR (Carbon-13 NMR)

Chemical Shift (ppm) Assignment

~136.3 Aromatic (ipso-carbon)

~133.6 Aromatic (para-carbon)

~129.2 Aromatic (meta-carbons)

~127.8 Aromatic (ortho-carbons)

~68.0 (approx.) -O-CH₂-

~14.0 (approx.) -CH₃

Note: Precise values for the ethyl group carbons can vary slightly. The provided values are

based on typical ranges for similar structures.[1]

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3070 Medium Aromatic C-H stretch

~2990, ~2940 Medium
Aliphatic C-H stretch (-CH₂-, -

CH₃)

~1585 Medium Aromatic C=C stretch

~1360 Strong S=O asymmetric stretch

~1180 Strong S=O symmetric stretch

~1090 Strong S-O-C stretch

~750, ~685 Strong
Aromatic C-H out-of-plane

bend (monosubstituted)

Sample Preparation: Neat (thin film between salt plates).

Mass Spectrometry (MS)
m/z Relative Intensity Assignment

186 Moderate [M]⁺ (Molecular Ion)

157 Low [M - C₂H₅]⁺

141 High [M - OC₂H₅]⁺ or [C₆H₅SO₂]⁺

94 Moderate [C₆H₅OH]⁺

77 Very High (Base Peak) [C₆H₅]⁺ (Phenyl cation)

51 Moderate [C₄H₃]⁺

Ionization Method: Electron Ionization (EI) at 70 eV.

Structural and Spectral Correlation
The structure of ethyl benzenesulfonate directly correlates with its observed spectral data.

The following diagram illustrates the relationship between the molecule's functional groups and

their characteristic signals.
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Sample Preparation

Data Acquisition

Data Processing

Structural Elucidation

Pure Ethyl Benzenesulfonate

Dissolve in CDCl3
with TMS

Prepare Neat Sample
(Salt Plates)

Dilute for GC-MS
or Infusion

¹H and ¹³C NMR
Spectra Acquisition

FTIR Spectrum
Acquisition

EI-MS Spectrum
Acquisition

Fourier Transform,
Phasing, Referencing,

Integration

Background Subtraction,
Peak Picking

Generate Mass Spectrum,
Identify Key Fragments

Correlate all spectral data
to confirm the structure of
Ethyl Benzenesulfonate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Spectral Analysis of Ethyl
Benzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028296#spectral-data-for-ethyl-benzenesulfonate-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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